(3r,5r,7r)-N-([2,4'-bipyridin]-3-ylmethyl)adamantane-1-carboxamide

• IUPAC Name: N-[(2-pyridin-4-ylpyridin-3-yl)methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C22H25N3O/c26-21(22-11-15-8-16(12-22)10-17(9-15)13-22)25-14-19-2-1-5-24-20(19)18-3-6-23-7-4-18/h1-7,15-17H,8-14H2,(H,25,26)
• InChI Key: DAZFGVKGPZMNSF-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NCC4=C(N=CC=C4)C5=CC=NC=C5
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

(3r,5r,7r)-N-([2,4'-bipyridin]-3-ylmethyl)adamantane-1-carboxamide, also known as BIPA, is a compound that has gained attention in scientific research due to its unique properties. It is a derivative of adamantane and has been synthesized using various methods.

Scientific Research Applications

Catalytic Synthesis and Chemical Properties

• Catalytic Synthesis : Compounds with adamantane-1-carboxamide structures have been synthesized using catalysts like phosphorus trichloride, indicating a methodological interest in creating complex adamantane derivatives for various applications, such as materials science and medicinal chemistry (Shishkin et al., 2020).

Polymer Science

• Polyamides with Adamantane Moieties : New polyamides incorporating adamantane units have been developed, showing medium inherent viscosities and high thermal stability, indicating their potential utility in creating high-performance materials with specific mechanical and thermal properties (Chern et al., 1998).

Medicinal Chemistry and Pharmacology

• Antibacterial and Antifungal Candidates : Novel adamantane-1-carbohydrazide derivatives have been found to exhibit broad-spectrum antibacterial activity with significant potency, suggesting their potential as leads for developing new antimicrobial agents (Al-Wahaibi et al., 2020).

Material Science

• Supramolecular Chemistry : Studies on adamantane carboxamide and amine derivatives have shown predictable H-bonded assembly based on the symmetry of the building blocks, indicating their application in designing complex molecular structures through supramolecular chemistry (Boldog et al., 2019).

Synthesis and Characterization of Functional Materials

• Polyimides and Polyamide-Imides : The development of polyimides and polyamide-imides containing adamantyl groups has been explored, demonstrating their potential application in creating materials with low dielectric constants, high thermal stability, and specific mechanical properties (Liaw et al., 1999; Liaw & Liaw, 2001).

Metallodendrimers and Supramolecular Assembly

• Supramolecular Assembly with Cyclodextrin : Adamantane-terminated metallodendrimers have been synthesized and shown to undergo supramolecular assembly with β-cyclodextrin, highlighting their potential in creating water-soluble dendritic structures for applications in nanotechnology and materials science (Newkome et al., 2004).